Cas no 900005-43-8 (N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide
• CAS No: 900005-43-8
• MF: C₂₂H₃₀N₄O₂
• MW: 382.499205112457
• CID: 5492495
• Update Time: 2025-07-09

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(3,5-dimethylphenyl)oxamide
• N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C22H30N4O2/c1-15-11-16(2)13-18(12-15)24-22(28)21(27)23-14-20(26(5)6)17-7-9-19(10-8-17)25(3)4/h7-13,20H,14H2,1-6H3,(H,23,27)(H,24,28)
• InChI Key： SWQFNNSCLXELNL-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)C(NC1=CC(C)=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide

Comprehensive Overview of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide (CAS No. 900005-43-8)

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide, identified by its CAS No. 900005-43-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its complex molecular structure, features multiple dimethylamino groups and a phenylethyl backbone, which contribute to its unique physicochemical properties. Researchers are particularly interested in its potential applications due to its structural resemblance to bioactive molecules and its ability to interact with various biological targets.

The synthesis and characterization of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The presence of dimethylamino substituents enhances its solubility in polar solvents, making it a versatile candidate for further chemical modifications. Recent studies have explored its role as a precursor in the development of novel pharmaceutical intermediates and functional materials, aligning with the growing demand for innovative compounds in drug discovery and nanotechnology.

In the context of current scientific trends, CAS No. 900005-43-8 is often discussed alongside topics such as molecular design, structure-activity relationships, and green chemistry. The compound's potential to serve as a building block for high-performance polymers or bioactive agents has sparked interest among researchers seeking sustainable and efficient solutions. Additionally, its electron-rich aromatic system makes it a subject of investigation in optoelectronic materials, a field that has seen exponential growth due to advancements in renewable energy technologies.

From an industrial perspective, the scalability of producing N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide is a critical consideration. Manufacturers are increasingly adopting flow chemistry and catalytic methods to optimize yield and reduce environmental impact. This aligns with the broader shift toward sustainable synthesis practices, which are highly prioritized in modern chemical enterprises. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation, further enhancing its commercial viability.

In summary, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3,5-dimethylphenyl)ethanediamide (CAS No. 900005-43-8) represents a promising area of research with multifaceted applications. Its structural complexity and functional versatility position it as a valuable asset in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovations across multiple disciplines, from drug development to advanced material science.